Cas no 1895166-73-0 (3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine)

• Product Name: 3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine
• CAS No: 1895166-73-0
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 5890105
• PubChem ID: 115008780
• Update Time: 2025-05-20

3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanamine, 3-(trifluoromethyl)-
• 3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine
• 3-[3-(trifluoromethyl)pyridin-4-yl]propan-1-amine
• 1895166-73-0
• EN300-1951758

• Inchi： 1S/C9H11F3N2/c10-9(11,12)8-6-14-5-3-7(8)2-1-4-13/h3,5-6H,1-2,4,13H2
• InChI Key： YNRQWPDIWZQPEU-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CCCN)=C1C(F)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 245.2±40.0 °C(Predicted)
• pka: 9.59±0.10(Predicted)

Additional information on 3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine

Introduction to 3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine (CAS No. 1895166-73-0)

3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1895166-73-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a trifluoromethyl substituent on a pyridine ring connected to a propylamine moiety, has garnered attention due to its structural features and potential biological activities. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug development.

The pyridin-4-ylpropan-1-amine core structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. Recent advancements in computational chemistry and molecular modeling have highlighted the role of such heterocyclic compounds in designing novel therapeutic agents. The trifluoromethyl group, in particular, is well-documented for its ability to improve binding affinity and pharmacokinetic properties, making it a staple in modern drug design strategies.

In the context of contemporary pharmaceutical research, compounds like 3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine are being explored for their potential in treating a variety of diseases. For instance, studies have demonstrated that pyridine derivatives can serve as inhibitors or modulators of key enzymes involved in metabolic disorders and inflammatory pathways. The trifluoromethyl substituent further enhances these properties by increasing the compound's resistance to metabolic degradation, thereby prolonging its bioavailability.

One of the most promising applications of 3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine is in the development of antiviral and anticancer agents. The pyridine ring is a common motif in many bioactive molecules, and its combination with the propylamine side chain creates a versatile platform for further chemical modifications. Researchers have leveraged this scaffold to design molecules that can selectively target viral proteases or cancer cell signaling pathways. The trifluoromethyl group plays a crucial role in fine-tuning the electronic properties of the molecule, which is essential for achieving high selectivity and efficacy.

Recent publications have reported on the synthesis and characterization of derivatives of 3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine, showcasing its utility as a building block for more complex pharmacophores. These studies often involve multi-step organic synthesis techniques, including cross-coupling reactions and functional group transformations, to introduce additional substituents that enhance specific biological activities. The robustness of the trifluoromethyl group under various reaction conditions makes it an ideal choice for such modifications.

The pharmacokinetic profile of 3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine is another area of active investigation. Preclinical studies have indicated that this compound exhibits favorable properties such as good solubility, moderate oral bioavailability, and prolonged half-life. These characteristics are critical for developing drugs that can be administered orally and maintain therapeutic levels over extended periods. The trifluoromethyl group contributes to these properties by enhancing hydrophobicity without compromising solubility, thereby optimizing drug delivery systems.

In conclusion, 3-3-(trifluoromethyl)pyridin-4-ylpropan-1-amine (CAS No. 1895166-73-0) represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a pyridine ring with a propylamine side chain and a strategically placed trifluoromethyl group makes it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.